Cas no 2728710-05-0 (2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide
• CAS No: 2728710-05-0
• MF: C₁₆H₂₁ClN₂O₂S
• MW: 340.868141889572
• CID: 5979552
• PubChem ID: 165768017
• Update Time: 2025-11-01

2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2798533681
• EN300-26580614
• 2728710-05-0
• 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide

• Inchi： 1S/C16H21ClN2O2S/c17-16-6-2-1-5-13(16)7-10-22(20,21)18-14-11-15(12-14)19-8-3-4-9-19/h1-2,5-7,10,14-15,18H,3-4,8-9,11-12H2/b10-7+
• InChI Key： RSLDPGRTZREEHE-JXMROGBWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(NC1CC(C1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 340.1012268g/mol
• Monoisotopic Mass: 340.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide

Introduction to Compound with CAS No. 2728710-05-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 2728710-05-0 is a highly specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide, represents a sophisticated molecular design that integrates multiple functional groups to exhibit unique biochemical properties. The structural composition of this molecule, characterized by its chlorophenyl and sulfonamide moieties, alongside a complex cyclobutylpyrrolidine scaffold, positions it as a promising candidate for various therapeutic applications.

The significance of this compound lies in its potential to interact with biological targets in novel ways. The presence of the 2-chlorophenyl group suggests a possible role in modulating enzyme activity or receptor binding, while the sulfonamide moiety is well-known for its ability to enhance solubility and metabolic stability. These features make the compound an attractive scaffold for drug discovery efforts aimed at developing treatments for a range of diseases.

In recent years, there has been a surge in research focused on the development of small molecules that can selectively target specific biological pathways. The compound with CAS No. 2728710-05-0 fits into this broader trend, as it embodies the principles of rational drug design. By combining structural elements that have been proven to be pharmacologically relevant, researchers aim to create molecules that can effectively interfere with disease-causing mechanisms at the molecular level.

One of the most compelling aspects of this compound is its potential application in oncology research. The unique structural features of 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide suggest that it may be capable of inhibiting key enzymes or proteins involved in cancer cell proliferation and survival. Preliminary studies have indicated that molecules with similar structural motifs can exhibit potent antitumor activity by disrupting critical signaling pathways. This aligns with the growing interest in developing targeted therapies that can selectively kill cancer cells while minimizing side effects on healthy tissues.

The cyclobutylpyrrolidine moiety in particular has been identified as a region that can contribute to the compound's bioactivity. This structural unit is known to enhance binding affinity and selectivity, making it an ideal candidate for designing molecules that can interact tightly with biological targets. In addition, the stereochemical configuration specified by (1s,3s) indicates a carefully designed three-dimensional shape that is optimized for biological recognition.

Advances in computational chemistry have played a crucial role in understanding the potential of this compound. Molecular modeling studies have been instrumental in predicting how 2-(2-chlorophenyl)-N-[(1s,3s)-3-(pyrrolidin-1-yl)cyclobutyl]ethene-1-sulfonamide might interact with various biological targets. These simulations have provided valuable insights into the compound's binding mode and have helped guide further optimization efforts. By leveraging cutting-edge computational techniques, researchers can now design and test new molecular entities more efficiently than ever before.

The sulfonamide group is another key feature of this compound that warrants further discussion. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their diverse biological activities. They are known to exhibit antimicrobial, anti-inflammatory, and antiviral properties, among others. In the context of this compound, the sulfonamide moiety likely contributes to its solubility and stability, which are critical factors for any potential therapeutic agent.

In conclusion, Compound with CAS No. 2728710-05-0 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.